(E)-3-(pyridin-3-yl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine
Overview
Description
(E)-3-(pyridin-3-yl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine is a chemical compound that has gained significant interest in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of pyridazine derivatives and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of (E)-3-(pyridin-3-yl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells, fungi, and bacteria. This compound has been shown to target specific receptors and signaling pathways, leading to the inhibition of cell growth and division.
Biochemical and Physiological Effects:
Scientific studies have shown that (E)-3-(pyridin-3-yl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine has various biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using (E)-3-(pyridin-3-yl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine in lab experiments include its high potency, selectivity, and specificity. This compound has shown promising results in various pre-clinical studies, making it a potential candidate for the development of new drugs. However, the limitations of using this compound in lab experiments include its high cost, low solubility, and potential toxicity.
Future Directions
There are several future directions for the research and development of (E)-3-(pyridin-3-yl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the potential applications of this compound in the treatment of other diseases, such as viral infections and neurological disorders.
3. Development of new drug delivery systems to improve the solubility and bioavailability of this compound.
4. Evaluation of the potential toxicity and side effects of this compound in pre-clinical and clinical studies.
5. Investigation of the pharmacokinetics and pharmacodynamics of this compound to optimize its dosing and administration.
Scientific Research Applications
(E)-3-(pyridin-3-yl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine has shown potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. Scientific studies have shown that this compound has anticancer, antifungal, and antibacterial properties.
properties
IUPAC Name |
3-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-6-pyridin-3-ylpyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O2S/c27-29(28,16-10-18-5-2-1-3-6-18)26-14-12-25(13-15-26)21-9-8-20(23-24-21)19-7-4-11-22-17-19/h1-11,16-17H,12-15H2/b16-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBANFTOKTLTUTK-MHWRWJLKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CN=CC=C3)S(=O)(=O)C=CC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CN=CC=C3)S(=O)(=O)/C=C/C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(pyridin-3-yl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,4-dimethoxyphenyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B3312158.png)
![N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)cyclopentanecarboxamide](/img/structure/B3312183.png)
![4-cyano-N-((6-(p-tolyl)-2,3-dihydroimidazo[2,1-b]thiazol-5-yl)methyl)benzamide](/img/structure/B3312206.png)
![4-ethoxy-N-((6-(p-tolyl)-2,3-dihydroimidazo[2,1-b]thiazol-5-yl)methyl)benzamide](/img/structure/B3312212.png)
![2,3-dimethyl-N-((6-(p-tolyl)-2,3-dihydroimidazo[2,1-b]thiazol-5-yl)methyl)benzamide](/img/structure/B3312215.png)
